Cas no 63296-21-9 (Disulfide, methyl 4-nitrophenyl)

• Product Name: Disulfide, methyl 4-nitrophenyl
• CAS No: 63296-21-9
• MF: C₇H₇NO₂S₂
• MW: 201.26597905159
• CID: 426851
• PubChem ID: 485597
• Update Time: 2025-04-19

Disulfide, methyl 4-nitrophenyl Chemical and Physical Properties

Names and Identifiers

• Disulfide, methyl 4-nitrophenyl
• 1-(methyldisulfanyl)-4-nitrobenzene
• 63296-21-9
• CHEMBL459661
• DTXSID90333137
• SCHEMBL4908007

• Inchi： 1S/C7H7NO2S2/c1-11-12-7-4-2-6(3-5-7)8(9)10/h2-5H,1H3
• InChI Key： LCRFNNFXXDNMOV-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)[N+](=O)[O-])SC

Computed Properties

• Exact Mass: 200.99191
• Monoisotopic Mass: 200.99182081g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 96.4Ų

Experimental Properties

• PSA: 43.14